Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21345882 N-Desmethyl Clarithromycin 101666-68-6 C37H67NO13
VC21346338 Dihydroxy Diketo Atorvastatin Impurity 1046118-44-8 C26H24FNO5
VC21345822 6-O-Desmethyl Donepezil 120013-56-1 C23H27NO3
VC21346835 5-O-Desmethyl Donepezil 120013-57-2 C23H27NO3
VC21346350 Dextrorphan 125-73-5 C17H23NO
VC21345977 Parapropamol 1693-37-4 C9H11NO2
VC21345865 Ziagen 188062-50-2 C28H38N12O6S
VC21346085 Carbonimidic dichloride, (2,6-dichlorophenyl)- 21709-18-2 C7H3Cl4N
VC21345880 M-Nifedipine 21881-77-6 C17H18N2O6
VC21345959 isoescin Ib 219944-46-4 C55H86O24
VC21346874 Doxorubicin Hydrochloride 25316-40-9 C27H29NO11.ClH
C27H30ClNO11
VC21346819 Ceftezole 26973-24-0 C13H12N8O4S3
VC21345877 2-(Thiophen-2-ylmethyl)propanedioic acid 4475-24-5 C8H8O4S
VC21345845 3-Hydroxy-4-methoxybenzonitrile 52805-46-6 C8H7NO2
VC21346827 Ethyl tosylcarbamate 5577-13-9 C10H13NO4S
VC21346870 Dimepranol acedoben 61990-51-0 C14H22N2O4
VC21345871 4-(Bromomethyl)benzoic acid 6232-88-8 C8H7BrO2
VC21345839 Arecoline 63-75-2 C8H13NO2
VC21346340 Propyl Itraconazole 74855-91-7 C34H36Cl2N8O4
VC21346316 (6R,7R)-7-[[(2R)-2-amino-2-phenylacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid 79750-46-2 C16H17N3O4S
VC21345906 6-Allyl-8beta-carboxyergoline 81409-74-7 C18H20N2O2
VC21345825 4-((5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl)piperidine 844694-83-3 C17H25NO2
VC21346811 3-(3-Chloropropyl)-1,3-dihydro-7,8-dimethoxy-2H-3-benzazepin-2-one 85175-59-3 C15H18ClNO3
VC21346866 3-O-ethylentacapone 857629-79-9 C16H19N3O5
VC21346313 2-((6-Chloro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile 865758-95-8 C12H8ClN3O2